Cas no 41192-85-2 (7-Methoxy-2-(trifluoromethyl)quinolin-4-OL)

• Product Name: 7-Methoxy-2-(trifluoromethyl)quinolin-4-OL
• CAS No: 41192-85-2
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• MDL: MFCD12026013
• CID: 856842
• PubChem ID: 618283
• Update Time: 2025-10-19

7-Methoxy-2-(trifluoromethyl)quinolin-4-OL Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-2-(trifluoromethyl)quinolin-4-ol
• 4-Hydroxy-7-methoxy-2-trifluoromethylquinoline
• 7-methoxy-2-(trifluoromethyl)-1H-quinolin-4-one
• 4-Quinolinol, 7-methoxy-2-(trifluoromethyl)-
• 4-Hydroxy-7-methoxy-2-(trifluoromethyl)quinoline
• SOHIYSRJLNWZFZ-UHFFFAOYSA-N
• SY034305
• AX8231370
• V5843
• ST24024539
• 7-Methoxy-2-(trifluoromethyl)-4-quinolinol #
• 7-Methoxy-2-trif
• 7-Methoxy-2-trifluoromethyl-4-hydroxyquinoline
• 7-Methoxy-2-(trifluoromethyl)quinolin-4(1H)-one
• A12505
• AKOS023114722
• AS-65302
• 39975-59-2
• 41192-85-2
• SCHEMBL2711168
• MFCD12026013
• AKOS015852240
• SB68838
• CHEMBL5183878
• DTXSID00347144
• 7-Methoxy-2-(trifluoromethyl)quinolin-4-OL

• MDL： MFCD12026013
• Inchi： 1S/C11H8F3NO2/c1-17-6-2-3-7-8(4-6)15-10(5-9(7)16)11(12,13)14/h2-5H,1H3,(H,15,16)
• InChI Key： SOHIYSRJLNWZFZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC(=CC=2N1)OC)=O)(F)F

Computed Properties

• Exact Mass: 243.05100
• Monoisotopic Mass: 243.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 2.4

Experimental Properties

• PSA: 42.35000
• LogP: 2.96780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-Methoxy-2-(trifluoromethyl)quinolin-4-OL

Introduction to 7-Methoxy-2-(trifluoromethyl)quinolin-4-OL (CAS No. 41192-85-2) and Its Applications in Modern Chemical Biology

7-Methoxy-2-(trifluoromethyl)quinolin-4-OL, identified by the chemical compound code CAS No. 41192-85-2, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a quinoline core substituted with a methoxy group at the 7-position and a trifluoromethyl group at the 2-position, exhibits unique electronic and steric properties that make it a valuable scaffold for developing novel bioactive agents.

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of a trifluoromethyl group at the 2-position of the quinoline ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for drug efficacy and bioavailability. Additionally, the methoxy group at the 7-position further modulates the electronic distribution of the ring, influencing its interaction with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in various disease pathways. The unique structural features of 7-Methoxy-2-(trifluoromethyl)quinolin-4-OL make it an attractive candidate for designing PPI modulators. For instance, studies have shown that quinoline derivatives can disrupt aberrant protein-protein interactions by binding to specific pockets on the target proteins. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effect of the methoxy group may facilitate optimal positioning within these binding sites.

One of the most promising applications of this compound is in oncology research. Quinoline derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation and survival. The structural motif of 7-Methoxy-2-(trifluoromethyl)quinolin-4-OL has been explored as a potential inhibitor of tyrosine kinases, which are overexpressed in many cancers. Preliminary computational studies suggest that this compound can effectively bind to the ATP-binding pocket of these kinases, thereby inhibiting their activity. Further experimental validation is required to confirm these findings and assess its potential as an anticancer agent.

Another area where this compound shows promise is in antiviral research. The ability of quinoline derivatives to interfere with viral replication has been well-documented. The unique substitution pattern of 7-Methoxy-2-(trifluoromethyl)quinolin-4-OL may enable it to interact with viral proteases or polymerases, disrupting critical steps in the viral life cycle. For example, recent studies have highlighted the role of quinoline-based compounds in inhibiting RNA-dependent RNA polymerases (RdRp) of RNA viruses. The presence of both electron-donating and electron-withdrawing groups on the quinoline ring may enhance its binding affinity to these viral enzymes.

The synthesis of 7-Methoxy-2-(trifluoromethyl)quinolin-4-OL involves multi-step organic transformations that highlight its synthetic versatility. Key steps include Friedel-Crafts alkylation followed by functional group interconversion using fluorinating agents and methylation reagents. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for preclinical testing. The development of green chemistry principles has also been integrated into its synthesis, minimizing waste and improving atom economy.

In conclusion, 7-Methoxy-2-(trifluoromethyl)quinolin-4-OL (CAS No. 41192-85-2) is a structurally fascinating compound with significant potential in drug discovery and development. Its unique combination of substituents enhances its bioactivity against various biological targets, including kinases and viral enzymes. As research continues to uncover new therapeutic applications for quinoline derivatives, compounds like this are poised to play a crucial role in addressing unmet medical needs.